Cas no 2549031-40-3 (1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine)

• Product Name: 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine
• CAS No: 2549031-40-3
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 5314646
• PubChem ID: 133366160
• Update Time: 2025-08-04

1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(1,1-Dimethylethyl)-1,3,4-thiadiazol-2-yl]-4-methylpiperidine
• F6754-6850
• 2549031-40-3
• AKOS040724692
• 1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine
• 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine

• Inchi： 1S/C12H21N3S/c1-9-5-7-15(8-6-9)11-14-13-10(16-11)12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： CBALAYVIUVWDDE-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=NN=C1N1CCC(C)CC1

Computed Properties

• Exact Mass: 239.14561886g/mol
• Monoisotopic Mass: 239.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.4±25.0 °C(Predicted)
• pka: 5.55±0.10(Predicted)

Additional information on 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine

Introduction to 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine (CAS No. 2549031-40-3)

1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine, identified by its CAS number 2549031-40-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-tert-butyl-1,3,4-thiadiazole moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine have been extensively studied in recent years. The tert-butyl group attached to the thiadiazole ring enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability. This property is particularly crucial in drug development, where optimal solubility is often a key factor in determining a drug's efficacy.

Recent research has highlighted the potential of thiadiazole derivatives as scaffolds for developing new pharmaceuticals. The 5-tert-butyl-1,3,4-thiadiazole component in 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine has been shown to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. These findings have prompted further investigation into the compound's mechanism of action and its potential applications in treating a range of diseases.

In addition to its biological activities, the chemical stability of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine is another area of interest. The presence of the tert-butyl group provides steric hindrance around the thiadiazole ring, which can protect the molecule from unwanted chemical reactions and degradation. This stability is essential for ensuring the compound's effectiveness in both laboratory settings and clinical applications.

The pharmaceutical industry has shown great interest in developing novel piperidine derivatives due to their versatility and potential therapeutic benefits. 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine represents a promising candidate for further exploration. Its unique structure and demonstrated biological activities make it a valuable compound for researchers investigating new drug candidates.

One of the most exciting aspects of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine is its potential in drug discovery. The combination of the piperidine ring and the thiadiazole moiety creates a molecular framework that can be modified to target specific biological pathways. This flexibility allows researchers to fine-tune the properties of the compound to optimize its pharmacological effects.

The synthesis of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, which are essential for constructing complex molecular structures efficiently.

The role of computational chemistry in studying 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine cannot be overstated. Molecular modeling techniques have been used to predict the compound's behavior at both the molecular and cellular levels. These simulations provide valuable insights into how the compound interacts with biological targets and how these interactions influence its overall activity.

In conclusion, 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-methylpiperidine (CAS No. 2549031-40-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs. As research continues to uncover more about this compound's properties and applications, it is likely to play an increasingly important role in future medical treatments.